Cas no 113564-23-1 (Tetrodotoxin,11-deoxy-, (4b)-(9CI))

• Product Name: Tetrodotoxin,11-deoxy-, (4b)-(9CI)
• CAS No: 113564-23-1
• MF: C₁₁H₁₇N₃O₇
• MW: 303.268583059311
• CID: 212642
• PubChem ID: 163911
• Update Time: 2025-04-19

Tetrodotoxin,11-deoxy-, (4b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Tetrodotoxin,11-deoxy-, (4b)-(9CI)
• 11-deoxytetrodotoxin
• (1R,5S,6R,9S,11S,13S,14S)-3-amino-14-methyl-8,10-dioxa-2,4-diazatetracyclo[7.3.1.1~7,11~.0~1,6~]tetradec-3-ene-5,9,12,13,14-pentol (non-preferred name)
• Tetrodoxin, 11-deoxy-, (4beta)-
• (1R,5S,6R,7R,9S,11S,13S,14S)-3-amino-14-methyl-8,10-dioxa-2,4-diazatetracyclo[7.3.1.17,11.01,6]tetradec-3-ene-5,9,12,13,14-pentol
• DTXSID601019777
• 113564-23-1
• C20026
• CHEBI:196242

• Inchi： 1S/C11H17N3O7/c1-9(18)4-2-6(16)13-8(12)14-10(2)3(15)5(9)21-11(19,20-4)7(10)17/h2-7,15-19H,1H3,(H3,12,13,14)/t2-,3?,4-,5+,6+,7+,9+,10-,11+/m1/s1
• InChI Key： XXUFXWUHBMGUMY-FDOMXQSUSA-N
• SMILES： O1[C@]2([C@H]([C@]34C([C@@H]([C@](C)([C@H]1[C@@H]3[C@@H](N=C(N)N4)O)O)O2)O)O)O

Computed Properties

• Exact Mass: 303.107
• Monoisotopic Mass: 303.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.9
• Topological Polar Surface Area: 170Ų

Experimental Properties

• Density: 2.6
• Boiling Point: 692.1°Cat760mmHg
• Flash Point: 372.3°C
• Refractive Index: 2.032

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes